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Compound of Interest

Compound Name:
2-(Benzylamino)-2-methylpropan-

1-ol

Cat. No.: B023570 Get Quote

An In-depth Technical Guide to 2-(Benzylamino)-2-methylpropan-1-ol

This guide provides a comprehensive overview of the chemical properties, structure, synthesis,

and applications of 2-(Benzylamino)-2-methylpropan-1-ol, tailored for researchers, scientists,

and professionals in drug development and organic chemistry.

Chemical and Physical Properties
2-(Benzylamino)-2-methylpropan-1-ol is a solid organic compound.[1] Its key physical and

chemical properties are summarized in the table below for easy reference.
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Property Value Source(s)

Molecular Formula C₁₁H₁₇NO

Molecular Weight 179.26 g/mol [2]

Appearance Off-White Solid

Melting Point 68-70 °C [1][3]

Boiling Point 300.8 ± 17.0 °C (Predicted) [1][3]

Density 1.006 ± 0.06 g/cm³ (Predicted) [1][3]

Solubility
Soluble in Chloroform, DMSO,

Methanol
[1][3]

pKa 14.55 ± 0.10 (Predicted) [1][3]

Storage Temperature 2-8°C (Protect from light) [1][3]

Chemical Structure and Identifiers
The structure of 2-(Benzylamino)-2-methylpropan-1-ol consists of a propanol backbone with

a methyl group and a benzylamino group attached to the second carbon atom.

IUPAC Name: 2-(benzylamino)-2-methylpropan-1-ol[2]

CAS Number: 10250-27-8[2]

Molecular Structure:

SMILES: CC(C)(CO)NCC1=CC=CC=C1[2]

InChI: InChI=1S/C11H17NO/c1-11(2,9-13)12-8-10-6-4-3-5-7-10/h3-7,12-13H,8-9H2,1-

2H3[2]

InChIKey: JIDHEIXSIHNMCG-UHFFFAOYSA-N[2]

Experimental Protocols: Synthesis
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A common method for the synthesis of 2-(Benzylamino)-2-methylpropan-1-ol is through the

reductive amination of benzaldehyde with 2-amino-2-methylpropan-1-ol.[1][3]

Objective: To synthesize 2-(Benzylamino)-2-methylpropan-1-ol.

Materials:

2-amino-2-methylpropan-1-ol (1 g, 11.22 mmol)

Benzaldehyde (1.310 g, 12.34 mmol)

Sodium triacetoxyborohydride (6.66 g, 31.4 mmol)

Dichloromethane (DCE) (15 mL)

Ethyl acetate (EtOAc)

Saturated aqueous sodium bicarbonate (NaHCO₃)

Magnesium sulfate (MgSO₄)

Procedure:

To a solution of 2-amino-2-methylpropan-1-ol and benzaldehyde in DCE at room

temperature, add sodium triacetoxyborohydride portionwise.[1][3]

Stir the resulting mixture for 3 hours at room temperature.[1][3]

After the reaction is complete, dilute the mixture with ethyl acetate.[1][3]

Wash the organic layer with saturated aqueous NaHCO₃.[1][3]

Dry the organic layer over MgSO₄.[1][3]

Filter the mixture and concentrate the filtrate to yield the crude product.[1][3]

The crude 2-(Benzylamino)-2-methylpropan-1-ol can be used without further purification.

[1][3] The reported yield for this protocol is approximately 62%.[3]
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Visualization of Synthesis Workflow
The following diagram illustrates the key steps in the synthesis of 2-(Benzylamino)-2-
methylpropan-1-ol.

Reactants & Reagents

Reaction Workup Product

2-amino-2-methylpropan-1-ol

Mix & Stir
(3h at RT)

Benzaldehyde

Sodium Triacetoxyborohydride

DCE (Solvent)

Dilute with EtOAc Wash with NaHCO3(aq) Dry over MgSO4 Filter & Concentrate 2-(Benzylamino)-2-
methylpropan-1-ol

Click to download full resolution via product page

Synthesis workflow for 2-(Benzylamino)-2-methylpropan-1-ol.

Applications
2-(Benzylamino)-2-methylpropan-1-ol serves as a fundamental building block in organic

synthesis.[1][3] It is commonly utilized as an organic ligand, particularly in the structural

modification and synthesis of oxazoline ligands.[1][3] These resulting ligands have significant

applications in the fields of coordination chemistry and organometallic chemistry, where they

play a crucial role in various catalytic reactions.[1][3]

Safety and Hazards
According to the Globally Harmonized System (GHS) of Classification and Labelling of

Chemicals, 2-(Benzylamino)-2-methylpropan-1-ol is classified with the following hazards:
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H315: Causes skin irritation.[2]

H319: Causes serious eye irritation.[2]

H335: May cause respiratory irritation.[2]

It is recommended to handle this chemical with appropriate personal protective equipment

(PPE), including gloves and eye protection, in a well-ventilated area.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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